Decahydro-4a,8a-butanonaphthalene

• CAS RN: 13755-04-9
• Molecular Formula: C14H24
• Molecular Weight: 192.34 g/mol
• IUPAC Name: tricyclo[4.4.4.01,6]tetradecane
• InChI: InChI=1S/C14H24/c1-2-8-14-11-5-3-9-13(14,7-1)10-4-6-12-14/h1-12H2
• InChI Key: PIERXQMAQYMRFU-UHFFFAOYSA-N
• SMILES: C1CCC23CCCCC2(C1)CCCC3

Description

Decahydro-4a,8a-butanonaphthalene, also known as decalin, is a bicyclic organic compound with the chemical formula C10H18. It is a colorless liquid with a mild odor and is widely used in various scientific research applications. Decalin is a versatile compound that has been used in the synthesis of various organic compounds and as a solvent in chromatography and spectroscopy.

Mechanism of Action

The mechanism of action of Decahydro-4a,8a-butanonaphthalene is not fully understood. However, it is known to interact with various receptors in the body, including the GABA(A) receptor, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
Decalin has been shown to have various biochemical and physiological effects. It has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to have anticonvulsant and analgesic properties.

Advantages and Limitations for Lab Experiments

Decalin has several advantages as a solvent in laboratory experiments. It has a low viscosity, low surface tension, and low volatility, making it an ideal solvent for high-performance liquid chromatography (HPLC) and gas chromatography (GC). However, it has limitations in terms of its solubility, and it may not be suitable for some types of experiments.

Future Directions

There are several future directions for the use of Decahydro-4a,8a-butanonaphthalene in scientific research. One area of interest is the development of new synthetic routes for Decahydro-4a,8a-butanonaphthalene and its derivatives. Another area of interest is the investigation of its potential as a therapeutic agent for various diseases, including anxiety and epilepsy. Additionally, the use of Decahydro-4a,8a-butanonaphthalene in the development of new materials, such as polymers and coatings, is an area of active research.

Synthesis Methods

Decalin can be synthesized through various methods, including hydrogenation of naphthalene, catalytic hydrogenation of cyclohexene, and dehydrogenation of Decahydro-4a,8a-butanonaphthalene hydrate. The most common method of synthesis is the hydrogenation of naphthalene, which involves the reaction of naphthalene with hydrogen gas in the presence of a catalyst such as platinum or palladium.

Scientific Research Applications

Decalin has been widely used in scientific research for its unique properties. It is commonly used as a solvent in various chromatographic and spectroscopic techniques. It is also used in the synthesis of various organic compounds, including polymers, fragrances, and pharmaceuticals.